Cas no 1017777-98-8 (3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid)

3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid structure
1017777-98-8 structure
Product Name:3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid
CAS No:1017777-98-8
MF:C11H11F3O2
MW:232.199054002762
MDL:MFCD09832282
CID:1130281
PubChem ID:46737514
Update Time:2025-09-22

3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic acid
    • 3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid
    • 3-[2-Methyl-3-(trifluoromethyl)-phenyl]propionic acid
    • 1017777-98-8
    • Benzenepropanoic acid, 2-methyl-3-(trifluoromethyl)-
    • MFCD09832282
    • 3-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]PROPIONICACID
    • JS-4575
    • AKOS015957041
    • 3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid
    • MDL: MFCD09832282
    • Inchi: 1S/C11H11F3O2/c1-7-8(5-6-10(15)16)3-2-4-9(7)11(12,13)14/h2-4H,5-6H2,1H3,(H,15,16)
    • InChI Key: MHVYTEBUXSYYCO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(CCC(=O)O)=C1C)(F)F

Computed Properties

  • Exact Mass: 232.07111408g/mol
  • Monoisotopic Mass: 232.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 90-93℃
  • Boiling Point: 285.8±35.0 °C at 760 mmHg
  • Flash Point: 126.7±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Security Information

3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010008632-250mg
3-(2-Methyl-3-(trifluoromethyl)phenyl)propanoic acid
1017777-98-8 97%
250mg
$494.40 2023-09-04
Alichem
A010008632-500mg
3-(2-Methyl-3-(trifluoromethyl)phenyl)propanoic acid
1017777-98-8 97%
500mg
$815.00 2023-09-04
Alichem
A010008632-1g
3-(2-Methyl-3-(trifluoromethyl)phenyl)propanoic acid
1017777-98-8 97%
1g
$1504.90 2023-09-04
abcr
AB263685-1 g
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid; 97%
1017777-98-8
1g
€205.50 2022-09-01
abcr
AB263685-5 g
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid; 97%
1017777-98-8
5g
€702.20 2022-09-01
Apollo Scientific
PC302705-1g
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid
1017777-98-8 98%
1g
£102.00 2025-02-21
Apollo Scientific
PC302705-5g
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid
1017777-98-8 98%
5g
£409.00 2025-02-21
Apollo Scientific
PC302705-10g
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid
1017777-98-8 98%
10g
£695.00 2025-02-21
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H31946-1g
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid, 97%
1017777-98-8 97%
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¥5926.00 2023-02-28
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H31946-250mg
3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid, 97%
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¥1775.00 2023-02-28
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